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Compound of Interest

Compound Name: Diethylditelluride

Cat. No.: B15479550

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety data and recommended
handling precautions for diethylditelluride. It is intended to inform researchers and
professionals in drug development and other scientific fields about the potential hazards
associated with this compound and to provide guidance on its safe use in a laboratory setting.

Disclaimer: Specific safety data for diethylditelluride is limited. The information presented
here is based on available data for closely related organotellurium compounds and general
safety principles for handling hazardous chemicals. A thorough risk assessment should be
conducted before any use of this compound.

Compound Identification and Properties

Diethylditelluride is an organotellurium compound. While detailed experimental data on its
physical and chemical properties are not readily available in the public domain, some basic
information has been identified.
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Property Value Source
CAS Number 26105-63-5 [1]
Molecular Formula C4H10Te2 [1]
Molecular Weight 313.32 g/mol [1]
Ethyl ditelluride, Diethyl
Synonyms ) ] [1]
ditelluride

. >95% (as commercially
Purity _ [1]
available)

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for diethylditelluride is not
currently available. However, based on the known hazards of the closely related compound,
diethyl telluride, and the general toxicity of organotellurium compounds, diethylditelluride
should be handled as a hazardous substance with the following potential classifications:

Hazard Class Potential Classification Notes

Inferred from diethyl telluride

data. Organotellurium

Acute Toxicity, Oral Category 3: Toxic if swallowed
compounds are generally
toxic.
o Category 3: Toxic in contact Inferred from diethyl telluride
Acute Toxicity, Dermal ) )
with skin data.

Inferred from diethyl telluride

Acute Toxicity, Inhalation Category 3: Toxic if inhaled dat
ata.

Inferred from diethyl telluride

Flammability Flammable liquid and vapor dat
ata.

Potential Health Effects:
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 Inhalation: May cause respiratory irritation, dizziness, headache, and nausea. Tellurium
compounds can impart a garlic-like odor to the breath.

o Skin Contact: May cause skin irritation and may be absorbed through the skin, leading to
systemic toxicity.

o Eye Contact: May cause serious eye irritation.

 Ingestion: Toxic if swallowed. May cause gastrointestinal irritation, nausea, vomiting, and
systemic poisoning.

Handling and Storage Precautions
Due to the limited specific data, a conservative approach to handling and storage is essential.
Engineering Controls:
o Work with diethylditelluride should be conducted in a well-ventilated chemical fume hood.
e Ensure that an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are required.
» Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile rubber).
o Alab coat or chemical-resistant apron should be worn.
o Closed-toe shoes are mandatory.

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.

Handling Procedures:

e Avoid all direct contact with the substance.
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Do not breathe vapor or dust.

Handle in a chemical fume hood.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.

Use only non-sparking tools.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Store away from incompatible materials such as oxidizing agents.
Emergency Procedures

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the skin with soap and plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and
flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a

suitable container for disposal.

Do not let the product enter drains.

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis or use of diethylditelluride are not provided
in the safety-focused search results. Researchers should consult peer-reviewed scientific
literature for specific experimental procedures. One cited method for the synthesis of diethyl
telluride mentions the formation of diethylditelluride as a byproduct. This synthesis involves
the hydrazine hydrate-mediated reductive alkylation of tellurium.[3]

Visualizing Safe Handling and Hazard Mitigation

To further aid in the understanding of safe handling practices, the following diagrams illustrate

key workflows and logical relationships.
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Caption: Workflow for the safe handling of diethylditelluride.
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Caption: Hazard mitigation strategies for diethylditelluride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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